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Compound of Interest

Compound Name:
(S)-2-((3-

Chlorophenoxy)methyl)oxirane

CAS No.: 129098-53-9

Cat. No.: B143866

Get Quote

(S)-2-((3-Chlorophenoxy)methyl)oxirane's structure suggests significant chemical reactivity

and potential biological activity. The strained three-membered oxirane ring is susceptible to

nucleophilic attack, making it reactive toward biological macromolecules. The chlorinated

phenol moiety imparts potential aquatic and environmental toxicity.

Anticipated Hazards:

Skin and Eye Irritation/Corrosion: Epoxides are frequently irritating and can cause severe

eye damage.

Skin Sensitization: May cause an allergic skin reaction upon repeated contact.

Mutagenicity/Carcinogenicity: Many simple epoxides, such as ethylene oxide and

methyloxirane, are classified as mutagens and suspected carcinogens.[1][2][3] This potential

must be assumed for novel derivatives.

Toxicity: The compound is likely harmful if inhaled, swallowed, or absorbed through the skin.
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Environmental Hazard: As a chlorinated organic compound, it is expected to be toxic to

aquatic life with long-lasting effects.

Mandatory Personal Protective Equipment (PPE): Given the anticipated hazards, the following

PPE is the minimum requirement for handling this substance in any capacity:

Hand Protection: Chemical-resistant gloves, such as butyl rubber or laminate film gloves.

Standard nitrile gloves may not offer sufficient protection against prolonged contact. Always

inspect gloves prior to use.[4]

Eye and Face Protection: Tightly fitting chemical safety goggles and a face shield are

essential to protect against splashes.[5]

Skin and Body Protection: A chemically resistant lab coat or apron worn over full-length

clothing and closed-toe shoes.

Respiratory Protection: All handling of the neat material or solutions, including disposal

procedures, must be conducted within a certified chemical fume hood to prevent inhalation of

vapors.[6]

Part 2: Waste Characterization and Regulatory
Compliance
Any (S)-2-((3-Chlorophenoxy)methyl)oxirane intended for discard, including unused product,

contaminated materials, and spill cleanup debris, must be treated as hazardous waste.

Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and

Recovery Act (RCRA), hazardous waste is categorized in several ways. This compound is not

explicitly named on the "U" or "P" lists of discarded commercial chemical products.[7]

Therefore, its classification will likely be based on its characteristics or the process that

generated it.

Characteristic Waste: The waste may be classified by its characteristics, such as ignitability

(D001), corrosivity (D002), or reactivity (D003).[8]

Listed Waste: More commonly, waste containing this compound will be designated as an "F-

listed" waste from non-specific sources. Given its nature as a halogenated organic
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compound, it could fall under codes such as:

F002: The following spent halogenated solvents... and still bottoms from the recovery of

these spent solvents.[9]

F023/F026: Wastes from the production of materials on equipment previously used for

manufacturing tri-, tetra-, or pentachlorophenols or benzenes.[8][10]

The definitive waste code must be assigned by your EHS department. They will ensure

compliance with federal, state, and local regulations, which can be more stringent than federal

rules.[11]

Part 3: Disposal Decision Workflow
The following diagram outlines the decision-making process for managing waste streams of

(S)-2-((3-Chlorophenoxy)methyl)oxirane.
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Caption: Decision workflow for managing different waste streams of (S)-2-((3-
Chlorophenoxy)methyl)oxirane.
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Part 4: Standard Operating Procedures (SOPs) for
Disposal
SOP 1: Bulk, Unused, and Contaminated Product
Disposal
This is the primary disposal route for any quantity of the chemical that is no longer needed.

Consult EHS: Contact your institution's EHS office to schedule a hazardous waste pickup

and confirm the correct waste code.

Packaging:

Ensure the chemical is in a sealed, leak-proof container that is chemically compatible. The

original container is preferred.

If the original container is compromised, transfer the waste to a new, appropriate container

in a chemical fume hood.

Do not mix this waste with other chemical waste streams unless explicitly approved by

EHS.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

The full chemical name: "(S)-2-((3-Chlorophenoxy)methyl)oxirane."

The specific hazard characteristics (e.g., Toxic, Irritant, Environmental Hazard).

The accumulation start date.

Storage: Store the container in a designated satellite accumulation area. This area should be

a secondary containment bin in a cool, dry, well-ventilated location, away from incompatible

materials like strong oxidizing agents or amines.[5]

Pickup: Await collection by trained EHS personnel or a licensed hazardous waste contractor.
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SOP 2: Minor Laboratory Spill Management
This procedure applies to small spills (e.g., <10 g or mL) in a contained area like a fume hood.

Safety First: Ensure all appropriate PPE is worn. If the spill is outside a fume hood, evacuate

the immediate area and alert others.

Containment: Prevent the spill from spreading. For liquid spills, surround the area with an

absorbent material.

Absorption: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or

a commercial chemical absorbent.[11] Do not use combustible materials like paper towels as

the primary absorbent.

Collection: Carefully sweep or scoop the absorbed material into a designated, sealable

hazardous waste container (e.g., a labeled bucket or wide-mouth jar).

Final Cleaning: Wipe the spill area with a cloth or sponge dampened with a suitable solvent

(e.g., acetone), working from the outside in. Place the cleaning materials into the same

hazardous waste container.

Disposal: Seal, label, and store the container of spill debris as described in SOP 1 for EHS

pickup.

SOP 3: Empty Container Management
An "empty" container that held this chemical is still considered hazardous waste.

Decontamination: The preferred method is triple rinsing. This must be done in a chemical

fume hood.

Rinse the container three times with a small amount of a suitable solvent (e.g., acetone).

Crucially, collect all rinsate in a designated hazardous waste container.[4] This rinsate is

now hazardous waste and must be disposed of according to SOP 1.

Disposal of Rinsed Container:
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After triple rinsing, let the container air dry completely in the back of the fume hood.

Deface or remove the original label.

Consult your EHS office. Some institutions may allow the disposal of triple-rinsed

containers in normal laboratory glass waste, while others may require them to be collected

separately.

Part 5: Data Summary Table
Parameter Information Source

Chemical Name
(S)-2-((3-

Chlorophenoxy)methyl)oxirane
N/A

CAS Number 129098-53-9 [12]

Anticipated Hazards

Skin/Eye Irritant, Skin

Sensitizer, Potential

Mutagen/Carcinogen, Aquatic

Toxicity

[1][3]

Required PPE

Chemical Goggles & Face

Shield, Resistant Gloves (e.g.,

Butyl), Lab Coat

[4][5]

Primary Disposal Route

Collection by a licensed

hazardous waste contractor for

high-temperature incineration.

[4][5][6]

Spill Cleanup

Absorb with inert material,

collect in a sealed container for

hazardous waste disposal.

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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